5-chloro-N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H19ClN2O3S/c19-16-6-5-15(25-16)18(24)20-13-3-1-12(2-4-13)11-17(23)21-9-7-14(22)8-10-21/h1-6,14,22H,7-11H2,(H,20,24)
• InChI Key: XMXDSITZMQMVDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

5-chloro-N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H19ClN2O3S and its molecular weight is 378.87. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

• A study synthesized a series of compounds for in vitro antibacterial and antifungal activities against various strains including Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Staphylococcus pyogenes, Candida albicans, Aspergillus niger, and Aspergillus clavatus. The structures of these compounds were confirmed by various spectroscopic methods (Desai, Dodiya, & Shihora, 2011).

Antitubercular Activity

• Novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides were synthesized and evaluated for antitubercular activity. Several analogs demonstrated promising antitubercular agents with lower cytotoxicity profiles against Mycobacterium tuberculosis H37Rv (Mtb), showing MIC values as promising as 3.12 µg/cm³ (Marvadi et al., 2020).

Antioxidant Activity

• A series of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives were synthesized and their antioxidant activity was evaluated. Several compounds were identified as potent antioxidants, with one being 1.5 times more potent than ascorbic acid (Tumosienė et al., 2019).

Synthesis of New Compounds with Specific Biological Properties

• Studies focused on the synthesis of novel compounds with potential applications in treating various diseases or as probes for biological research. For example, the synthesis of novel immunosuppressive butenamides and their activity towards proliferating concanavalin A-stimulated T-lymphocytes was investigated (Axton et al., 1992).